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Compound of Interest

Compound Name: 2-Furanboronic acid

Cat. No.: B083061

This document provides a comprehensive overview of the safety data for 2-Furanboronic acid
(CAS No. 13331-23-2), intended for researchers, scientists, and professionals in drug
development. The information is compiled from various Safety Data Sheets (SDS) to ensure a
thorough understanding of the compound's potential hazards, handling procedures, and
emergency responses.

Chemical Identification and Physical Properties

2-Furanboronic acid is a solid organic compound used in various chemical syntheses, most
notably in Suzuki-Miyaura cross-coupling reactions.[1] Accurate identification and knowledge of
its physical properties are crucial for safe handling and storage.

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b083061?utm_src=pdf-interest
https://www.benchchem.com/product/b083061?utm_src=pdf-body
https://www.benchchem.com/product/b083061?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/464910
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

Chemical Name 2-Furanboronic acid [2][3]
Furan-2-boronic acid, 2-

Synonyms Furylboronic acid, 2- [3114]
Furanylboronic acid

CAS Number 13331-23-2 [2][4]1[5]

Molecular Formula C4HsBOs [3B1141[5]

Molecular Weight 111.89 g/mol [4][5]

Physical Form

Solid, powder to crystal

Appearance White to Yellow to Orange

Melting Point 112 °C (decomposes) [3][4]
- Slightly soluble in water.

Solubility

Soluble in Methanol.

Storage Temperature

2-8 °C

[4]

Hazard Identification and GHS Classification

2-Furanboronic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2/2A

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation

GHS Label Elements:
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e Pictogram:

» Signal Word:Warning

Precautionary Statements:

A comprehensive list of precautionary statements is provided to ensure safe handling and
response:
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[6]
P264 Wash skin thoroughly after handling.[6]
p271 Use only outdoors or in a well-ventilated area.[7]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[6]
P302+P352 IF ON SKIN: Wash with plenty of water.
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[6]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6]
P319 Get medical help if you feel unwell.[7]
P332+P317 If skin irritation occurs: Get medical help.[7]
Take off contaminated clothing and wash it
P362+P364
before reuse.[7]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[7]
P405 Store locked up.[6]
Dispose of contents/container to an approved
P501

waste disposal plant.[7]

Below is a diagram illustrating the GHS hazard classification pathway for 2-Furanboronic

acid.
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Hazard Identification
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GHS Hazard Classification for 2-Furanboronic Acid

Toxicological Information

Most available safety data sheets indicate that comprehensive acute toxicity studies for 2-
Furanboronic acid have not been conducted. Therefore, specific quantitative data such as
LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) are not available.[8] The
toxicological properties have not been fully investigated.[2]
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Toxicological Endpoint

Data

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Skin Corrosion/Irritation

Causes skin irritation

Serious Eye Damage/Irritation

Causes serious eye irritation

Respiratory or Skin Sensitisation

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as a
probable, possible or confirmed human

carcinogen by IARC.[8]

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

A study on various boron-containing acids suggested that most have low toxicity, with high

doses (>100 mg/kg) required to induce notable toxic effects in mice.[9] However, this study did

not specifically include 2-Furanboronic acid.

Experimental Protocols for Hazard Assessment

While specific experimental reports for 2-Furanboronic acid are not publicly available, the

hazard classifications are typically determined using standardized methodologies, such as the

OECD Test Guidelines. These protocols provide a framework for assessing the safety of

chemical substances.
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Acute Dermal Irritation (Based on OECD Test Guideline
404)

This test evaluates the potential of a substance to cause skin irritation.[10] The methodology
involves applying the substance to the skin of a laboratory animal (typically an albino rabbit)
and observing the effects.[11][12]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used. The fur on the application
area is clipped.[12]

e Substance Application: A small amount (0.5 g for solids) of the test substance is applied to a
small patch of skin (approx. 6 cm?).[13] The site is covered with a gauze patch.

o Exposure: The exposure duration is typically 4 hours.[13]

o Observation: After exposure, the patch is removed, and the skin is observed for erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).[14]

e Scoring: The severity of the skin reactions is scored. If the effects are reversible within a 14-
day observation period, the substance is classified as an irritant.[13]

Acute Eye Irritation (Based on OECD Test Guideline 405)

This guideline is designed to assess a substance's potential to cause eye irritation or serious
eye damage.[6][15]

Methodology:

e Animal Selection: Healthy, young adult albino rabbits with no pre-existing eye defects are
selected.[16]

o Substance Instillation: A single dose of the substance is applied into the conjunctival sac of
one eye. The other eye serves as a control.[17]

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
application.[15] Observations may continue for up to 21 days to assess reversibility.[15]
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e Scoring: Effects on the cornea (opacity), iris, and conjunctiva (redness, swelling) are scored.
The scores determine the irritation classification.[17]

Acute Oral Toxicity (Based on OECD Test Guideline 420)

The Fixed Dose Procedure is used to assess the acute oral toxicity of a substance.[18] It aims
to identify a dose that causes evident toxicity without mortality.[18]

Methodology:
e Animal Selection: Typically, female rats are used.[19] They are fasted before dosing.[18]

e Dosing: The substance is administered in a single oral dose via gavage.[18] The study starts
with a dose expected to produce some toxicity, using fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).[18]

» Sighting Study: A preliminary "sighting study" is conducted to determine the appropriate
starting dose for the main study.[19]

e Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.[7]
Body weight is also monitored.[18]

o Classification: The results allow the substance to be classified according to the GHS for
acute toxicity.[18][20]

The workflow for these experimental assessments is visualized below.
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General Experimental Workflow for Hazard Assessment

Safe Handling and Personal Protective Equipment
(PPE)

Given the identified hazards, strict adherence to safe handling practices and the use of
appropriate personal protective equipment are mandatory to minimize exposure.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder form to avoid dust formation.[2]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin contact.[2]

o Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA-
approved respirator (such as a type N95 dust mask).[1]

The following diagram outlines the required PPE for handling 2-Furanboronic acid.

Handling 2-Furanboronic Acid

Respiratory

Required Personal Protective Equipment (PPE)
Safety Goggles / Face Shield Chemical Resistant Gloves Lab Coat / Protective Clothing Respirator (if dust is present)

Click to download full resolution via product page
Mandatory PPE for Safe Handling

Storage and Stability

Proper storage is essential to maintain the integrity of 2-Furanboronic acid and prevent
hazardous reactions.

» Storage Conditions: Store in a cool, dry, and well-ventilated place. The recommended
storage temperature is between 2-8°C.[6] Keep the container tightly closed. It is also advised
to handle and store under an inert gas as the material can be air sensitive.

 Stability: The compound is stable under normal, recommended storage conditions.[2]
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e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and strong bases.

[2][8]

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may include carbon monoxide, carbon dioxide, and oxides of boron.[2][8]

First-Aid and Emergency Procedures

In case of accidental exposure, immediate action is critical.

Exposure Route First-Aid Measures

Remove the victim to fresh air and keep at rest
_ in a position comfortable for breathing. If not
Inhalation ) ) o o i
breathing, give artificial respiration. Get medical

attention if you feel unwell.[2][10]

Wash off immediately with plenty of soap and
) water while removing all contaminated clothing
Skin Contact . C
and shoes. Get medical attention if skin irritation

occurs or persists.[10]

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the
Eye Contact eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing. Get immediate

medical advice/attention.[10]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full face-piece operated in pressure-demand mode and full protective gear.[2]
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Ecological and Disposal Considerations

Ecotoxicity: There is no specific data available on the ecotoxicity of 2-Furanboronic acid. It
Is advised not to empty the substance into drains.[2]

Disposal: Disposal of this chemical must be in accordance with all applicable federal, state,
and local environmental regulations. Chemical waste generators must determine whether a
discarded chemical is classified as a hazardous waste.[2] Contact a licensed professional
waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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